Cas no 2228945-77-3 (2-(but-3-yn-1-yl)-4,6-difluorophenol)

• Product Name: 2-(but-3-yn-1-yl)-4,6-difluorophenol
• CAS No: 2228945-77-3
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• CID: 6441050
• PubChem ID: 165882060
• Update Time: 2025-05-19

2-(but-3-yn-1-yl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-4,6-difluorophenol
• 2228945-77-3
• EN300-1798225

• Inchi： 1S/C10H8F2O/c1-2-3-4-7-5-8(11)6-9(12)10(7)13/h1,5-6,13H,3-4H2
• InChI Key： PBFFRNQPGANPBR-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CCC#C)F

Computed Properties

• Exact Mass: 182.05432120g/mol
• Monoisotopic Mass: 182.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(but-3-yn-1-yl)-4,6-difluorophenol

Introduction to 2-(but-3-yn-1-yl)-4,6-difluorophenol (CAS No. 2228945-77-3) in Modern Chemical Research

2-(but-3-yn-1-yl)-4,6-difluorophenol, identified by the chemical identifier CAS No. 2228945-77-3, represents a compound of significant interest in the realm of pharmaceutical and agrochemical research. This molecule, characterized by its unique structural features—a but-3-ynyl side chain and a difluorophenol core—has garnered attention due to its potential applications in the development of novel bioactive agents. The presence of fluorine atoms in the aromatic ring introduces electronic and steric effects that can modulate the compound's reactivity and biological activity, making it a valuable scaffold for further derivatization and investigation.

The but-3-ynyl moiety, an alkyne derivative, contributes to the compound's reactivity through its triple bond, which can participate in various chemical transformations such as Sonogashira coupling, allowing for the introduction of additional functional groups. This feature is particularly advantageous in medicinal chemistry, where modular construction of molecules is often employed to optimize pharmacokinetic properties. The combination of these structural elements makes 2-(but-3-yn-1-yl)-4,6-difluorophenol a versatile intermediate for synthesizing more complex molecules with tailored biological profiles.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The difluorophenol core of this compound is no exception, offering a platform for designing molecules with potential therapeutic benefits. For instance, studies have shown that fluorinated phenols exhibit antimicrobial and anti-inflammatory properties, which are attributed to their ability to interact with biological enzymes and receptors in a manner that disrupts pathogenic processes.

Recent advancements in computational chemistry have further illuminated the potential of 2-(but-3-yn-1-yl)-4,6-difluorophenol as a lead compound. Molecular modeling studies suggest that its structure allows for favorable interactions with target proteins, including enzymes involved in metabolic pathways and signaling cascades. These insights have guided experimental efforts toward optimizing the compound's efficacy and selectivity. For example, modifications to the but-3-ynyl side chain have been explored to enhance binding affinity while minimizing off-target effects.

The synthesis of 2-(but-3-yn-1-yl)-4,6-difluorophenol involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps include the preparation of the fluorinated phenol precursor followed by Sonogashira coupling to introduce the but-3-ynyl group. This synthetic route underscores the importance of modern catalytic methods in constructing complex molecular architectures efficiently. The scalability of this synthesis is also a critical factor for its potential industrial application, ensuring that larger quantities of the compound can be produced for preclinical and clinical studies.

From a biological perspective, the investigation of 2-(but-3-yn-1-yl)-4,6-difluorophenol has revealed intriguing pharmacological properties. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in diseases such as cancer and inflammation. The fluorine atoms in the aromatic ring play a pivotal role in modulating these interactions by influencing electronic distributions and steric hindrance around the binding site. Such findings align with broader trends in drug discovery where fluorinated compounds are increasingly recognized for their therapeutic promise.

The versatility of 2-(but-3-yn-1-yl)-4,6-difluorophenol extends beyond pharmaceutical applications; it also holds promise in agrochemical research. Fluorinated phenols have been explored as intermediates for developing novel pesticides due to their stability under environmental conditions and efficacy against resistant pests. The unique structure of this compound provides a foundation for designing molecules that can interact with biological targets in plants while minimizing toxicity to non-target organisms.

Future directions in the study of 2-(but-3-yne) derivatives like 2-(but--3--yn--1--yl) -4 , 6 --difluorophenol ( CAS No . 2228945 -77 - 3 ) include exploring novel synthetic methodologies and expanding their biological profile through structure-based drug design . Advances in spectroscopic techniques such as NMR spectroscopy , mass spectrometry , and X-ray crystallography will continue to provide critical insights into their molecular structure - function relationships . These tools are essential for understanding how small changes in molecular architecture can significantly impact biological activity , paving the way for next-generation bioactive agents . p > < p > As research progresses , collaborations between chemists , biologists , and pharmacologists will be crucial for translating laboratory findings into tangible benefits . The case study presented here exemplifies how interdisciplinary approaches can drive innovation by leveraging structural features like those found within ( but -- 3 -- ynyl ) - substituted ( difluorophenols ) . Such efforts not only enhance our fundamental understanding but also contribute toward addressing unmet medical needs through targeted molecular interventions . p >